Cas no 2640226-38-4 (Pyridine, 3-​bromo-​2-​chloro-​4-​(4-​methoxyphenyl)​-)

• Product Name: Pyridine, 3-​bromo-​2-​chloro-​4-​(4-​methoxyphenyl)​-
• CAS No: 2640226-38-4
• MF: C₁₂H₉BrClNO
• MW: 298.56
• CID: 5077426
• Update Time: 2025-10-23

Pyridine, 3-​bromo-​2-​chloro-​4-​(4-​methoxyphenyl)​- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-​bromo-​2-​chloro-​4-​(4-​methoxyphenyl)​-

• Inchi： 1S/C12H9BrClNO/c1-16-9-4-2-8(3-5-9)10-6-7-15-12(14)11(10)13/h2-7H,1H3
• InChI Key： KXDUZFOAXVJWDX-UHFFFAOYSA-N
• SMILES： N1=CC=C(C2=CC=C(C=C2)OC)C(Br)=C1Cl

Additional information on Pyridine, 3-​bromo-​2-​chloro-​4-​(4-​methoxyphenyl)​-

Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl): A Comprehensive Overview

The compound Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl), with the CAS number 2640226-38-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and its potential applications in various industries. In this article, we will delve into the properties, synthesis methods, and recent advancements in research related to this compound.

Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) is a derivative of pyridine, a six-membered aromatic heterocyclic compound. The presence of bromine and chlorine substituents at positions 3 and 2, respectively, along with a methoxyphenyl group at position 4, imparts distinct electronic and steric properties to the molecule. These features make it a valuable precursor in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its role in the development of novel drug delivery systems and as a building block for complex organic frameworks.

The synthesis of Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) involves a multi-step process that typically begins with the bromination and chlorination of pyridine derivatives. The introduction of the methoxyphenyl group at position 4 is achieved through nucleophilic aromatic substitution or coupling reactions. Researchers have recently explored more efficient methodologies to enhance the yield and purity of this compound, leveraging catalytic systems and microwave-assisted synthesis techniques.

One of the most promising applications of Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) lies in its use as an intermediate in pharmaceutical chemistry. Its ability to undergo various functional group transformations makes it an ideal candidate for constructing bioactive molecules. For instance, recent studies have demonstrated its utility in the synthesis of anti-inflammatory agents and anticancer drugs. The methoxyphenyl group contributes to enhanced solubility and bioavailability, while the halogen substituents facilitate further chemical modifications.

In addition to its pharmaceutical applications, Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) has found relevance in materials science. Its aromaticity and substituent effects make it a potential candidate for designing advanced materials such as organic semiconductors and sensors. Researchers are actively investigating its electronic properties to explore its suitability in next-generation electronic devices.

The study of Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) has also led to advancements in understanding the reactivity patterns of pyridine derivatives under various reaction conditions. Recent computational studies have provided insights into the electronic distribution within the molecule, which has been instrumental in predicting its reactivity in different chemical environments.

In conclusion, Pyridine, 3-Bromo-2-Chloro-4-(4-Methoxyphenyl) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research directions. As scientific advancements unfold, this compound is poised to play an even more significant role in shaping future developments in organic chemistry and related fields.